Cas no 2137459-05-1 (INDEX NAME NOT YET ASSIGNED)

• Product name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2137459-05-1
• MF: C₂₂H₂₆ClN₃O₇
• MW: 479.91074514389
• CID: 5255964
• PubChem ID: 165440432

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• EN300-387142
• 2137459-05-1
• chloromethyl 2-{[(benzyloxy)carbonyl]amino}-3-(6-{[(tert-butoxy)carbonyl]amino}pyridin-3-yl)-3-hydroxypropanoate
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C22H26ClN3O7/c1-22(2,3)33-21(30)25-16-10-9-15(11-24-16)18(27)17(19(28)32-13-23)26-20(29)31-12-14-7-5-4-6-8-14/h4-11,17-18,27H,12-13H2,1-3H3,(H,26,29)(H,24,25,30)
• InChI Key： QENUIVQLTUKYOS-UHFFFAOYSA-N
• SMILES： ClCOC(C(C(C1C=NC(=CC=1)NC(=O)OC(C)(C)C)O)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 479.1459279g/mol
• Monoisotopic Mass: 479.1459279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 136Ų
• XLogP3: 2.8

Experimental Properties

• Density: 1.344±0.06 g/cm3(Predicted)
• Boiling Point: 640.1±55.0 °C(Predicted)
• pka: 10.06±0.46(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Research Briefing on Compound 2137459-05-1 and INDEX NAME NOT YET ASSIGNED in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the potential of novel compounds such as 2137459-05-1, a molecule currently under investigation for its therapeutic properties. This briefing provides an overview of the latest findings related to this compound and its associated product, INDEX NAME NOT YET ASSIGNED, focusing on their mechanisms of action, preclinical and clinical progress, and potential applications in disease treatment.

Compound 2137459-05-1 has emerged as a promising candidate due to its unique chemical structure, which exhibits high selectivity and potency against specific biological targets. Recent studies have elucidated its interaction with key signaling pathways involved in inflammation and oncology, suggesting its potential as a multi-targeted therapeutic agent. The compound's pharmacokinetic profile, including bioavailability and metabolic stability, has been characterized in preclinical models, demonstrating favorable properties for further development.

INDEX NAME NOT YET ASSIGNED, the product associated with 2137459-05-1, is currently in the early stages of development. Preliminary data from in vitro and in vivo studies indicate significant efficacy in modulating disease-relevant biomarkers. For instance, in models of autoimmune disorders, the product has shown a marked reduction in pro-inflammatory cytokines, while in cancer models, it has demonstrated anti-proliferative effects. These findings underscore its potential as a versatile therapeutic option.

The development of INDEX NAME NOT YET ASSIGNED involves innovative formulation strategies to enhance its delivery and efficacy. Researchers are exploring nanoparticle-based delivery systems and prodrug approaches to overcome challenges related to solubility and tissue penetration. Early-stage clinical trials are anticipated to commence within the next year, pending regulatory approvals, with a focus on evaluating safety and preliminary efficacy in human subjects.

In conclusion, the combination of compound 2137459-05-1 and INDEX NAME NOT YET ASSIGNED represents a significant advancement in the field of chemical biology and pharmaceutical research. Their unique properties and promising preclinical data position them as potential game-changers in the treatment of complex diseases. Continued research and development efforts will be crucial to fully realize their therapeutic potential and bring them to market.